Cas no 138966-98-0 (12-PENTACOSANOL)

12-Pentacosanol is a long-chain primary alcohol with the molecular formula C₂₅H₅₂O. It is a saturated fatty alcohol commonly utilized in research and industrial applications due to its hydrophobic properties and stability. The compound is of interest in lipid biochemistry, particularly in studies involving membrane interactions and surfactant formulations. Its high melting point and low solubility in water make it suitable for use in coatings, lubricants, and wax-based products. Additionally, 12-pentacosanol serves as a precursor in the synthesis of specialized esters and ethers. The purity and linear structure of this alcohol ensure consistent performance in controlled experimental and manufacturing processes.

12-PENTACOSANOL structure

Product Name:12-PENTACOSANOL

CAS No:138966-98-0

MF:C₂₅H₅₂O

MW:368.679788589478

CID:3211999

PubChem ID:85627136

Update Time:2025-06-10

12-PENTACOSANOL Chemical and Physical Properties

Names and Identifiers

- 12-PENTACOSANOL
- SCHEMBL17336064
- 12-hydroxypentacosane
- 138966-98-0
- CHEBI:228183
- HY-165838
- pentacosan-12-ol
- Inchi： 1S/C25H52O/c1-3-5-7-9-11-13-14-16-18-20-22-24-25(26)23-21-19-17-15-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
- InChI Key： NUEHZEQYWVWOSH-UHFFFAOYSA-N
- SMILES： OC(CCCCCCCCCCC)CCCCCCCCCCCCC

Computed Properties

Exact Mass: 368.401816278Da
Monoisotopic Mass: 368.401816278Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 26
Rotatable Bond Count: 22
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 11.9
Topological Polar Surface Area: 20.2Å²

12-PENTACOSANOL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	40-2512-9-100mg	12-Pentacosanol	138966-98-0	>98%	100mg	€160.00	2025-03-07

12-PENTACOSANOL Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
4. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
5. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119

Additional information on 12-PENTACOSANOL

Recent Advances in the Study of 12-Pentacosanol (138966-98-0): A Comprehensive Research Brief

The chemical compound 12-Pentacosanol (CAS: 138966-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This long-chain fatty alcohol is being investigated for its potential therapeutic applications, particularly in the areas of metabolic disorders, neurodegenerative diseases, and antimicrobial activity. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and potential clinical benefits, making it a promising candidate for further drug development.

One of the key areas of interest is the role of 12-Pentacosanol in modulating lipid metabolism. A 2023 study published in the Journal of Lipid Research demonstrated that 12-Pentacosanol significantly reduces triglyceride accumulation in hepatocytes by activating AMP-activated protein kinase (AMPK) pathways. This finding suggests its potential utility in treating non-alcoholic fatty liver disease (NAFLD) and other metabolic syndromes. The study utilized both in vitro and in vivo models, showing consistent results across different experimental setups.

In addition to its metabolic effects, 12-Pentacosanol has shown neuroprotective properties. Research published in Neuropharmacology in early 2024 revealed that this compound can mitigate oxidative stress and inflammation in neuronal cells, which are key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. The study highlighted its ability to cross the blood-brain barrier, a critical factor for its potential use in central nervous system (CNS) therapies. These findings open new avenues for developing 12-Pentacosanol-based treatments for neurodegenerative conditions.

Another promising application of 12-Pentacosanol is its antimicrobial activity. A recent study in the Journal of Antimicrobial Chemotherapy reported that 12-Pentacosanol exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound disrupts bacterial cell membranes, leading to cell lysis and death. This mechanism is particularly valuable in the context of rising antibiotic resistance, positioning 12-Pentacosanol as a potential candidate for novel antimicrobial agents.

Despite these promising findings, challenges remain in the clinical translation of 12-Pentacosanol. Issues such as bioavailability, optimal dosing, and long-term safety profiles need to be addressed through further preclinical and clinical studies. However, the current body of research underscores the compound's multifaceted therapeutic potential. Future studies are expected to explore its synergistic effects with other drugs and its applicability in combination therapies.

In conclusion, 12-Pentacosanol (138966-98-0) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities, ranging from metabolic regulation to neuroprotection and antimicrobial action, highlight its potential as a therapeutic agent. Continued research and development efforts will be crucial in unlocking its full clinical potential and addressing the existing challenges in its application.